Cas no 951891-41-1 (2-Bromo-3',4'-dichlorobenzophenone)

• Product Name: 2-Bromo-3',4'-dichlorobenzophenone
• CAS No: 951891-41-1
• MF: C₁₃H₇BrCl₂O
• MW: 330.004081010818
• CID: 4722570
• Update Time: 2025-10-31

2-Bromo-3',4'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-3',4'-DICHLOROBENZOPHENONE
• (2-Bromophenyl)(3,4-dichlorophenyl)methanone
• BC4183755
• 2-Bromo-3',4'-dichlorobenzophenone

• Inchi： 1S/C13H7BrCl2O/c14-10-4-2-1-3-9(10)13(17)8-5-6-11(15)12(16)7-8/h1-7H
• InChI Key： PTIRIQPPOQNNCL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C1C=CC(=C(C=1)Cl)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Bromo-3',4'-dichlorobenzophenone

Introduction to 2-Bromo-3',4'-Dichlorobenzophenone (CAS No. 951891-41-1)

2-Bromo-3',4'-dichlorobenzophenone (CAS No. 951891-41-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and two chlorine atoms substituted on a benzophenone framework. The specific arrangement of these functional groups imparts distinct chemical properties and potential biological activities, making it a valuable candidate for various applications.

The molecular formula of 2-Bromo-3',4'-dichlorobenzophenone is C₁₃H₈BrCl₂O, with a molecular weight of approximately 305.06 g/mol. Its structural complexity and the presence of multiple halogen substituents make it an interesting subject for synthetic chemists and medicinal chemists alike. The compound can be synthesized through various methods, including electrophilic aromatic substitution and coupling reactions, which are well-documented in the literature.

In recent years, the study of 2-Bromo-3',4'-dichlorobenzophenone has expanded beyond its basic chemical properties to explore its potential biological activities. Research has shown that compounds with similar structures, particularly those containing halogenated benzophenones, exhibit a range of biological effects, including antimicrobial, antifungal, and anticancer properties. These findings have sparked interest in the potential therapeutic applications of 2-Bromo-3',4'-dichlorobenzophenone.

One notable area of research involves the antimicrobial activity of 2-Bromo-3',4'-dichlorobenzophenone. Studies have demonstrated that this compound can effectively inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death. This property makes 2-Bromo-3',4'-dichlorobenzophenone a promising candidate for the development of new antimicrobial agents.

In addition to its antimicrobial properties, 2-Bromo-3',4'-dichlorobenzophenone has also shown potential as an antifungal agent. Research has indicated that it can inhibit the growth of several fungal species, including Candida albicans and Aspergillus niger. The antifungal activity is thought to be mediated by the compound's ability to interfere with fungal cell wall synthesis or other critical cellular processes.

The anticancer potential of 2-Bromo-3',4'-dichlorobenzophenone has also been explored in preclinical studies. Initial findings suggest that this compound can induce apoptosis in cancer cells through the activation of specific signaling pathways. For example, it has been shown to upregulate pro-apoptotic proteins such as Bax and downregulate anti-apoptotic proteins such as Bcl-2. These effects make it a potential lead compound for further drug development in oncology.

Beyond its biological activities, the physical properties of 2-Bromo-3',4'-dichlorobenzophenone are also important considerations for its practical applications. The compound is typically a solid at room temperature and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its use in various experimental setups and formulations.

The stability of 2-Bromo-3',4'-dichlorobenzophenone under different conditions is another critical aspect that has been investigated. Studies have shown that the compound remains stable under standard laboratory conditions but may degrade when exposed to high temperatures or strong acids or bases. Understanding these stability parameters is essential for optimizing storage and handling protocols.

In conclusion, 2-Bromo-3',4'-dichlorobenzophenone (CAS No. 951891-41-1) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and diverse biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents and other advanced materials.